Cas no 941918-26-9 (N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 941918-26-9
• MF: C₁₉H₂₀N₂O₆S
• MW: 404.436903953552
• CID: 5505980
• Update Time: 2025-07-14

N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• Inchi： 1S/C19H20N2O6S/c1-25-16-6-4-13(11-15(16)21-8-2-3-19(21)22)20-28(23,24)14-5-7-17-18(12-14)27-10-9-26-17/h4-7,11-12,20H,2-3,8-10H2,1H3
• InChI Key： WCFLNYJNICZFJE-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NC3=CC=C(OC)C(N4CCCC4=O)=C3)(=O)=O)C=C2OCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

N-4-Methoxy-3-(2-Oxopyrrolidin-1-Yl)Phenyl-2,3-Dihydro-1,4-Benzodioxine-6-Sulfonamide: A Comprehensive Overview

The compound CAS No. 941918-26-9, also known as N-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzodioxine ring system, a sulfonamide group, and a methoxy-substituted phenyl group. The presence of these functional groups makes it a promising candidate for research in drug discovery and materials science.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry due to their ability to act as bioisosteres and their potential to modulate enzyme activity. The benzodioxine moiety in this compound is particularly interesting as it can exhibit unique electronic properties and may serve as a scaffold for further functionalization. Additionally, the methoxy group attached to the phenyl ring is known to enhance solubility and stability, which are critical factors in drug design.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methods such as Suzuki coupling and Stille coupling to construct the benzodioxine ring system. The introduction of the sulfonamide group typically requires careful control over reaction conditions to ensure optimal yields and purity. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for the enantioselective preparation of this compound, which is crucial for studying its stereochemical properties.

In terms of pharmacological applications, this compound has shown potential as a lead molecule in the development of kinase inhibitors. Kinases are key targets in the treatment of various diseases, including cancer and inflammatory disorders. The 2-oxopyrrolidine group within the molecule has been identified as a promising template for binding to kinase active sites. Preclinical studies have demonstrated that this compound exhibits moderate inhibitory activity against several kinases, suggesting its potential as a therapeutic agent.

Beyond its pharmacological applications, this compound has also been explored for its role in materials science. The unique electronic properties of the benzodioxine ring system make it a candidate for use in organic electronics. Researchers have investigated its ability to act as an electron acceptor in organic photovoltaic devices, where it could potentially enhance device efficiency by improving charge transport properties.

The environmental impact of this compound is another area of growing interest. As concerns about chemical waste and toxicity increase, there is a need for sustainable synthesis methods and biodegradable compounds. Recent studies have focused on developing eco-friendly routes for synthesizing this compound, including the use of renewable feedstocks and catalytic processes that minimize waste generation.

In conclusion, CAS No. 941918-26-9 represents a versatile molecule with diverse applications across multiple fields. Its complex structure and functional groups make it an attractive target for both academic and industrial research. As new insights into its chemical properties and biological activities emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.